Cas no 61999-92-6 (Benzenamine, 2,6-bis(phenylmethoxy)-)

Benzenamine, 2,6-bis(phenylmethoxy)- structure
61999-92-6 structure
Product Name:Benzenamine, 2,6-bis(phenylmethoxy)-
CAS No:61999-92-6
MF:C20H19NO2
MW:305.370365381241
CID:461065
PubChem ID:12770208
Update Time:2025-04-19

Benzenamine, 2,6-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,6-bis(phenylmethoxy)-
    • 2,6-bis(phenylmethoxy)aniline
    • 2,6-bis(benzyloxy)aniline
    • SCHEMBL11828242
    • DTXSID90509436
    • 61999-92-6
    • GBCLSWYQELUKHR-UHFFFAOYSA-N
    • Inchi: 1S/C20H19NO2/c21-20-18(22-14-16-8-3-1-4-9-16)12-7-13-19(20)23-15-17-10-5-2-6-11-17/h1-13H,14-15,21H2
    • InChI Key: GBCLSWYQELUKHR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC=C(C=1N)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 305.14167
  • Monoisotopic Mass: 305.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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